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Compound of Interest

Compound Name: 3-Nitropyrazole

Cat. No.: B1207149

3-Nitropyrazole: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Nitropyrazole is a heterocyclic organic compound featuring a pyrazole ring substituted with a
nitro group at the 3-position.[1] With the chemical formula C3sH3N3Oz2, this compound serves as
a crucial building block and intermediate in the synthesis of a variety of other organic
compounds, including pharmaceuticals and energetic materials.[2][3][4] Its chemical properties
are significantly influenced by the presence of the nitro group, which increases its reactivity.[3]
This guide provides an in-depth overview of the chemical structure, properties, synthesis, and
experimental protocols related to 3-nitropyrazole.

Chemical Structure and Identification

3-Nitropyrazole consists of a five-membered aromatic ring containing two adjacent nitrogen
atoms and a nitro functional group.
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Identifier Value

IUPAC Name 3-nitro-1H-pyrazole

Synonyms 3(5)-Nitropyrazole, 5-Nitro-1H-pyrazole

CAS Number 26621-44-3

Molecular Formula CsHsNs0:2

Molecular Weight 113.08 g/mol

inChi InChl=1S/C3H3N302/c7-6(8)3-1-2-4-5-3/h1-2H,
(H,4,5)

SMILES C1=C(--INVALID-LINK--=O)NN=C1

Physicochemical Properties

3-Nitropyrazole is typically a light yellow to pale orange or light brown crystalline solid at room
temperature. It is generally insoluble in water but shows solubility in polar organic solvents like
methanol, ethanol, acetone, and dimethylformamide.

Property Value Source
Melting Point 173-175 °C

Boiling Point (Predicted) 334.0+15.0°C

Density (Predicted) 1.552 + 0.06 g/cm?3

pKa (Predicted) 8.32+£0.10

LogP (Octanol/Water Partition
- -0.164 (Calculated)
Coefficient)

Water Solubility (logl0WS in

-1.11 (Calculated)
mol/l)

Spectroscopic Properties
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Spectrum Data

5 13.94 (br s, 1H), 8.03 (d, J = 2.4 Hz, 1H), 7.03

1H NMR (300 MHz, DMSO-ds) (3= 2.4 Hz, 1H)
’ = . Z!

The IR spectrum shows characteristic bands for

C-H bonds of the pyrazole ring (3126 and 3143
IR Spectroscopy cm~1), a C=N double bond (1543 cm~?), and a

prominent band for the N-O-C fragment (1054

cm™i).

Mass Spectrometry The molecular ion peak is observed at m/z 113.

Synthesis of 3-Nitropyrazole

The most common method for synthesizing 3-nitropyrazole involves a two-step process: the
nitration of pyrazole to form N-nitropyrazole, followed by a thermal rearrangement of the
intermediate.

Nitration
Pyrazole
» Thermal

»( N-Nitropyrazole
Tt P (Intermediate)

High-Boiling Solvent
(e.g., Benzonitrile, n-Octanol)
Heat N\ _______
(e.g., 180-190°C)

Nitrating Agent
(e.g., HNOs/H2SOa4 or
HNOs/Ac20/HAC)

3-Nitropyrazole
(Final Product)

Click to download full resolution via product page
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A simplified workflow for the synthesis of 3-Nitropyrazole.

Experimental Protocols
Synthesis of 3-Nitropyrazole via Rearrangement of N-
Nitropyrazole

This protocol is adapted from a general procedure found in the literature.

Materials:

1-Nitropyrazole (3.45 g, 30.5 mmol)

Benzonitrile (33 mL)

Hexane

Stirring apparatus

Heating mantle

Filtration apparatus

Procedure:

A mixture of 1-nitropyrazole (3.45 g, 30.5 mmol) and benzonitrile (33 mL) is prepared in a
round-bottom flask equipped with a stirrer.

e The mixture is heated with stirring at 180 °C for 3 hours.
 After the reaction is complete, the mixture is cooled to room temperature.

e The cooled mixture is diluted with hexane, and stirring is continued for an additional 20
minutes at room temperature to precipitate the product.

e The precipitated solid is collected by filtration to yield 3-nitro-1H-pyrazole as a tan solid (3.16
g, 91% yield).

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation:

Dissolve approximately 10-20 mg of 3-nitropyrazole in a suitable deuterated solvent, such
as DMSO-ds, to achieve a concentration of 10-50 mM.

Transfer the solution to a 5 mm NMR tube, ensuring the solution height is adequate for the
spectrometer.

Cap the NMR tube securely.

Data Acquisition (lllustrative for tH NMR):

Insert the sample into the NMR spectrometer.
Lock the spectrometer on the deuterium signal of the solvent.
Shim the magnetic field to achieve optimal homogeneity.

Acquire the *H NMR spectrum using appropriate parameters (e.g., pulse angle, acquisition
time, relaxation delay).

Process the acquired data by applying Fourier transformation, phase correction, and
baseline correction.

Infrared (IR) Spectroscopy

Sample Preparation (KBr Pellet Method):

Thoroughly grind a small amount of 3-nitropyrazole with dry potassium bromide (KBr) in a
mortar and pestle.

Press the mixture into a thin, transparent pellet using a hydraulic press.

Data Acquisition:

Place the KBr pellet in the sample holder of the IR spectrometer.

Record the IR spectrum over the desired wavenumber range (e.g., 4000-400 cm~1).
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Mass Spectrometry (MS)

Sample Preparation and Analysis:

Dissolve a small amount of 3-nitropyrazole in a suitable volatile solvent.

Introduce the sample into the mass spectrometer, typically using a direct insertion probe or
after separation by gas chromatography.

lonize the sample using a suitable method, such as electron ionization (El).

Analyze the resulting ions based on their mass-to-charge ratio.

Biological Activity and Applications

3-Nitropyrazole and its derivatives have been investigated for a range of biological activities. It
is known to be an intermediate in the synthesis of compounds with antimicrobial, parasiticidal,
and herbicidal properties. As a versatile chemical intermediate, it is used in the development of:

e Pharmaceuticals: It serves as a precursor for various biologically active molecules.
e Agrochemicals: It is used in the formulation of herbicides.

o Energetic Materials: Due to its high nitrogen content and the presence of the nitro group, 3-
nitropyrazole is a key component in the development of high-energy-density materials.

Safety and Handling

3-Nitropyrazole should be handled with care as it can cause irritation to the skin, eyes, and
respiratory system.
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Hazard Information Details

GHS Pictograms

Signal Word Danger

H302: Harmful if swallowed. H315: Causes skin

irritation. H318: Causes serious eye damage.
Hazard Statements ) S

H319: Causes serious eye irritation. H335: May

cause respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P280: Wear
protective gloves/protective clothing/eye
Precautionary Statements protection/face protection. P305+P351+P338: IF
IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Storage: Store in a cool, dry, and well-ventilated area, away from heat sources and direct
sunlight. Keep the container tightly sealed.

Conclusion

3-Nitropyrazole is a compound of significant interest in both academic research and industrial
applications. Its versatile chemical nature makes it an important intermediate for the synthesis
of a wide range of valuable products. A thorough understanding of its properties, synthesis, and
handling is essential for its safe and effective utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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